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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146

An In-depth Technical Guide to the Safe Handling of 4-tert-Butylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4-tert-Butylaniline (CAS No. 769-92-6). The information is intended to enable
researchers, scientists, and drug development professionals to work safely with this chemical
by providing detailed information on its hazards, exposure controls, and emergency
procedures.

Chemical and Physical Properties

4-tert-Butylaniline is a combustible liquid that is harmful if swallowed, in contact with skin, or if
inhaled. It is also known to cause skin and eye irritation.
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Property Value Reference
Molecular Formula C1oH1sN [1]
Molecular Weight 149.23 g/mol [1]
Appearance Amber liquid [2]
Melting Point 15-16 °C [1]
Boiling Point 90-93 °C at 3 mmHg [1]
Density 0.937 g/mL at 25 °C [1]
Flash Point 102 °C (closed cup) [1]
Autoignition Temperature 475 °C /887 °F [2]
Solubility Soluble in water [2]

Toxicological Data

4-tert-Butylaniline is classified as toxic and presents a significant health hazard through
multiple routes of exposure. The available quantitative toxicological data are summarized
below.

Toxicity Data Value Species Test Guideline

Acute Oral Toxicity

642 mg/kg bw Rat
(LD50)

Not Specified

Acute Inhalation

2,000 mg/m3 (4 h, OECD Test Guideline
. Rat (male and female)
Toxicity (LC50)

dust/mist) 403

Acute Dermal Toxicity
(LD50)

Not listed - -

Note: While a specific dermal LD50 value is not readily available, the substance is classified as
harmful/toxic upon skin contact.

Hazard Identification and Classification
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According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-tert-Butylaniline is classified as follows:

o Acute Toxicity, Oral (Category 4)[2]

o Acute Toxicity, Dermal (Category 4)[2]

o Acute Toxicity, Inhalation (Category 4)[2]

» Skin Corrosion/Irritation (Category 1B)[2]

» Serious Eye Damage/Eye Irritation (Category 1)[2]

o Specific target organ toxicity — Single exposure (Category 3), Respiratory system|[2]

Hazard Statements:

H302: Harmful if swallowed.[3]

e H312: Harmful in contact with skin.

e H314: Causes severe skin burns and eye damage.[3]
e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

e H332: Harmful if inhaled.[3]

o H335: May cause respiratory irritation.[1][3]

Experimental Protocols for Toxicological
Assessment

The following are summaries of the standardized OECD guidelines used to determine the
acute toxicity and irritation potential of chemical substances like 4-tert-Butylaniline.
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Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method involves the administration of the test substance to a group of fasted animals in a
stepwise procedure. The starting dose is selected from a series of fixed dose levels. The
outcome of the initial animal determines the dose for the next animal. The test aims to identify
the dose that causes mortality in a certain proportion of the animals, allowing for classification
of the substance's acute oral toxicity.

Acute Inhalation Toxicity - OECD Test Guideline 403

In this guideline, animals are exposed to the test substance for a defined period (typically 4
hours) in an inhalation chamber. The concentration of the substance in the air is carefully
controlled and monitored. The animals are observed for a specified period after exposure
(usually 14 days) for signs of toxicity and mortality. The LC50, the concentration of the chemical
in the air that is expected to kill 50% of a group of test animals during a specific exposure
period, is then determined.

Acute Dermal Toxicity - OECD Test Guideline 402

This test assesses the potential for a substance to cause toxicity when applied to the skin. A
single dose of the test substance is applied to a shaved area of the skin of the test animals.
The application site is then covered with a porous gauze dressing for a 24-hour exposure
period. The animals are observed for signs of toxicity and mortality over a period of at least 14
days.

Skin Corrosion/irritation - OECD Test Guideline 404

This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) skin damage. A small amount of the test substance is applied to a small area of the
animal's skin under a gauze patch. The skin is observed for erythema (redness) and edema
(swelling) at specified intervals after patch removal.

Serious Eye Damagel/Eye Irritation - OECD Test
Guideline 405
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This test is designed to assess the potential of a substance to cause damage to the eye. A
single dose of the test substance is applied to the conjunctival sac of one eye of an animal. The
eye is then examined for any lesions of the cornea, iris, and conjunctiva at specific time points.

Handling Precautions and Exposure Controls

Due to the hazardous nature of 4-tert-Butylaniline, strict adherence to safety protocols is
mandatory.

Occupational Exposure Limits

Currently, there are no established Permissible Exposure Limits (PELs) from the Occupational
Safety and Health Administration (OSHA) or Threshold Limit Values (TLVs) from the American
Conference of Governmental Industrial Hygienists (ACGIH) for 4-tert-Butylaniline.[2] In the
absence of established exposure limits, a conservative approach to exposure control is
recommended.

Engineering Controls

o Work with 4-tert-Butylaniline should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[2]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to prevent exposure. The following diagram
illustrates a logical workflow for selecting the necessary PPE.
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Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b146146?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hygiene Measures

e Wash hands thoroughly after handling the chemical and before eating, drinking, smoking, or
using the restroom.[2]

» Remove contaminated clothing and wash it before reuse.[2]
First-Aid Measures
In the event of exposure, immediate action is critical.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[4]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[4]

Emergency Procedures for Spills and Releases

A systematic approach is necessary to manage spills of 4-tert-Butylaniline safely.
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Caption: Emergency response workflow for a chemical spill.
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Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2z), water spray, or
alcohol-resistant foam.[2]

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents, strong acids, acid chlorides, and
chloroformates.[2]

Disposal: Dispose of waste and contaminated materials in accordance with federal, state,
and local regulations. Do not allow the chemical to enter drains or waterways.[2]

Stability and Reactivity

Chemical Stability: Stable under normal temperatures and pressures.[2]

Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, and
chloroformates.[2]

Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, and carbon dioxide.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01038DA&productDescription=4-%28TERT-BUTYL%29ANILINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b146146?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

o 1.4-tert-7F)L77 =) > 99% | Sigma-Aldrich [sigmaaldrich.com]
e 2. fishersci.com [fishersci.com]
e 3. 4-Tert-Butylaniline | C10H15N | CID 69861 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. 4-tert-Butylaniline(769-92-6)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

« To cite this document: BenchChem. [4-tert-Butylaniline safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146146#4-tert-butylaniline-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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